Cas no 58927-89-2 (6-phenylhex-5-en-2-ol)

• Product Name: 6-phenylhex-5-en-2-ol
• CAS No: 58927-89-2
• Molecular Formula: C₁₂H₁₆O
• Molecular Weight: 176.25484
• CID: 340425
• PubChem ID: 10261622

6-phenylhex-5-en-2-ol Properties

Names and Identifiers

• 5-Hexen-2-ol, 6-phenyl-, (E)-
• 6-phenylhex-5-en-2-ol
• (E)-6-phenylhex-5-en-2-ol
• 58927-89-2
• CS-0278527
• EN300-1868171

• InChIKey： LRZPIGKETDANGW-UXBLZVDNSA-N
• Inchi： InChI=1S/C12H16O/c1-11(13)7-5-6-10-12-8-3-2-4-9-12/h2-4,6,8-11,13H,5,7H2,1H3/b10-6+
• SMILES： C1(/C=C/CCC(O)C)C=CC=CC=1

Computed Properties

• Exact Mass: 176.12018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 176.120115130g/mol
• Heavy Atom Count: 13
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols